Cas no 1805047-82-8 (2-(Chloromethyl)-3-(difluoromethyl)-4,6-diiodopyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-4,6-diiodopyridine
• CAS No: 1805047-82-8
• MF: C₇H₄ClF₂I₂N
• MW: 429.37211227417
• CID: 4851136
• Update Time: 2025-10-10

2-(Chloromethyl)-3-(difluoromethyl)-4,6-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-4,6-diiodopyridine

• Inchi： 1S/C7H4ClF2I2N/c8-2-4-6(7(9)10)3(11)1-5(12)13-4/h1,7H,2H2
• InChI Key： SHLNQQRQDNKWPX-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(CCl)C=1C(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-4,6-diiodopyridine

2-(Chloromethyl)-3-(difluoromethyl)-4,6-diiodopyridine: A Comprehensive Overview

2-(Chloromethyl)-3-(difluoromethyl)-4,6-diiodopyridine, identified by the CAS number 1805047-82-8, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound is notable for its unique chemical structure, which incorporates a pyridine ring substituted with multiple halogenated groups, including a chloromethyl group at position 2, a difluoromethyl group at position 3, and iodine atoms at positions 4 and 6. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in research and development.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-4,6-diiodopyridine involves a series of precise chemical reactions, often utilizing advanced techniques such as nucleophilic substitution and electrophilic substitution. The compound's structure is highly symmetrical due to the placement of the iodine atoms at positions 4 and 6, which contributes to its stability and reactivity in various chemical environments.

Recent studies have highlighted the potential of this compound in the field of halogenated heterocyclic chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents. The compound's ability to undergo various transformations, such as dehalogenation and cross-coupling reactions, has made it a valuable tool in medicinal chemistry.

In addition to its role in drug discovery, 2-(Chloromethyl)-3-(difluoromethyl)-4,6-diiodopyridine has been utilized in materials science for the creation of advanced polymers and coatings. Its unique electronic properties make it suitable for applications in optoelectronics and sensors. Furthermore, recent advancements in green chemistry have led to the exploration of this compound as a catalyst in environmentally friendly reaction processes.

The physical properties of this compound are equally intriguing. It exhibits a high melting point due to strong intermolecular forces arising from the halogen atoms. Its solubility characteristics make it suitable for use in both polar and non-polar solvents, depending on the specific application requirements.

From an environmental perspective, understanding the behavior of 2-(Chloromethyl)-3-(difluoromethyl)-4,6-diiodopyridine in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways and toxicity profiles to ensure safe handling and disposal practices.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-4,6-diiodopyridine, with its CAS number 1805047-82-8, stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across multiple disciplines underscore its importance in contemporary scientific research and industrial processes.